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Compound of Interest

Compound Name: Propargyl alcohol propoxylate

Cat. No.: B2849434

Propargyl Alcohol Propoxylate: A
Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Propargyl alcohol propoxylate (PAP) is a versatile organic compound with significant
applications across various scientific and industrial fields. This technical guide provides an in-
depth overview of its core physical and chemical properties, detailed experimental protocols for
their determination, and visualizations of its synthesis and reactivity. This document is intended
to serve as a valuable resource for professionals engaged in research, development, and
quality control involving this compound.
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Identifier Value
IUPAC Name 2-(prop-2-yn-1-yloxy)propan-1-ol[1]
CAS Number 3973-17-9[2][3][4]

Molecular Formula

CeH1002[2][3][4][5]

Molecular Weight 114.14 g/mol [1][2][6]
PAP, Propargylalcoholpropoxylate, 1-(2-
Synonyms Propynyloxy)-2-propanol, 4-Oxa-1-heptyn-6-

ol[3][4][5]

Physical Properties

Propargyl alcohol propoxylate is typically a clear, colorless to yellowish liquid.[6][7][8] A

summary of its key physical properties is presented below.
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Property Value Conditions
Boiling Point 179.8 °C[5][9] at 760 mmHg
40-41 °C[4][7] at 3 Torr

Melting Point Data not available

Density 0.987 g/cm?3[5][9]

0.97 - 0.98 g/cm?3[10] at 20 °C

Refractive Index 1.447[5][9]

1.4430 - 1.4455[10] at 20 °C

Vapor Pressure 0.274 mmHg[5][9] at 25 °C
Flash Point 69 °C[5][9] Closed Cup

Miscible with water and most

polar organic solvents.[6][7]

Solubility i
Soluble in methanol, ethanol,
and acetone.[8]

pH 6.0 - 7.5[10]

Chemical Properties and Reactivity

The chemical behavior of propargyl alcohol propoxylate is primarily dictated by its two
functional groups: the terminal alkyne (C=C-H) and the secondary hydroxyl (-OH) group.

3.1. Reactivity of the Terminal Alkyne

The terminal alkyne group is the most reactive site in the molecule, making it a valuable
building block in organic synthesis.[2][11] This functionality allows PAP to participate in a
variety of chemical transformations:

» Acidic Proton: The hydrogen atom attached to the sp-hybridized carbon is weakly acidic (pKa
= 25) and can be removed by a strong base (e.g., sodium amide, NaNH2) to form a
nucleophilic acetylide anion.[12][13]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemnet.com/cas/en/3973-17-9/Propargyl-alcohol-propoxylate.html
https://gmall.chemnet.com/product_cas-3973-17-9.html
https://www.chembk.com/en/chem/Propargyl%20alcohol%20propoxylate
https://m.chemicalbook.com/ProductChemicalPropertiesCB72131125_EN.htm
https://www.chemnet.com/cas/en/3973-17-9/Propargyl-alcohol-propoxylate.html
https://gmall.chemnet.com/product_cas-3973-17-9.html
https://www.mahavirexpochem.com/www.mahavirexpochem.com/products/mahanol-series-of-chemicals-for-nickel/propargyl-alcohol-propoxylate/index.html
https://www.chemnet.com/cas/en/3973-17-9/Propargyl-alcohol-propoxylate.html
https://gmall.chemnet.com/product_cas-3973-17-9.html
https://www.mahavirexpochem.com/www.mahavirexpochem.com/products/mahanol-series-of-chemicals-for-nickel/propargyl-alcohol-propoxylate/index.html
https://www.chemnet.com/cas/en/3973-17-9/Propargyl-alcohol-propoxylate.html
https://gmall.chemnet.com/product_cas-3973-17-9.html
https://www.chemnet.com/cas/en/3973-17-9/Propargyl-alcohol-propoxylate.html
https://gmall.chemnet.com/product_cas-3973-17-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72131125.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB72131125_EN.htm
https://www.mallakchemicals.com/metal-finishing-chemicals/propargyl-alcohol-po-c6h1002-cas-no-3973-17-9.html
https://www.mahavirexpochem.com/www.mahavirexpochem.com/products/mahanol-series-of-chemicals-for-nickel/propargyl-alcohol-propoxylate/index.html
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.benchchem.com/product/b2849434
https://www.mdpi.com/2079-4991/15/16/1271
https://www.organicchemistrytutor.com/lessons/alkynes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/10%3A_Alkenes_and_Alkynes/10.08%3A_Alkynes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Nucleophilic Substitution and Addition: The resulting acetylide ion is a potent nucleophile that
can react with various electrophiles, such as primary alkyl halides, in SN2 reactions to form
new carbon-carbon bonds.[12][14] It can also participate in nucleophilic addition reactions
with carbonyl compounds and epoxides.[14]

» Electrophilic Addition: Similar to alkenes, the carbon-carbon triple bond can undergo
electrophilic addition reactions with reagents like hydrogen halides (HX) and halogens (X2).
[13]

» Hydration: In the presence of a mercury catalyst, the alkyne can undergo hydration to form a
methyl ketone.[13]

e Coupling Reactions: The terminal alkyne can participate in various coupling reactions, such
as the Sonogashira coupling, which forms a carbon-carbon bond between the alkyne and an
aryl or vinyl halide.[2]

3.2. Stability and Decomposition

Propargyl alcohol propoxylate is stable under recommended storage conditions.[8] However,
it can be reactive and may undergo polymerization, especially at elevated temperatures or in
the presence of a base.[2] Thermal decomposition at high temperatures (=1020 K) can
generate hazardous products such as acetylene, formaldehyde, and carbon monoxide.[2] It is
incompatible with strong oxidizing agents.[15]

Synthesis Workflow

Propargyl alcohol propoxylate is synthesized via the base-catalyzed propoxylation of
propargyl alcohol.[2][3] The process involves the nucleophilic ring-opening of propylene oxide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.organicchemistrytutor.com/lessons/alkynes/
https://www.chemistrysteps.com/alkylation-terminal-alkynes/
https://www.chemistrysteps.com/alkylation-terminal-alkynes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/10%3A_Alkenes_and_Alkynes/10.08%3A_Alkynes
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/10%3A_Alkenes_and_Alkynes/10.08%3A_Alkynes
https://www.benchchem.com/product/b2849434
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.mallakchemicals.com/metal-finishing-chemicals/propargyl-alcohol-po-c6h1002-cas-no-3973-17-9.html
https://www.benchchem.com/product/b2849434
https://www.benchchem.com/product/b2849434
https://aksci.com/sds/X0064_SDS.pdf
https://www.benchchem.com/product/b2849434?utm_src=pdf-body
https://www.benchchem.com/product/b2849434
https://www.zxchem.com/products/propargyl-alcohol-propoxylate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Propargyl Alcohol

Base Catalyst
(e.g., KOH, NaOH)

Nucleophilic Attack
(Ring Opening)

Propargyl Alcohol Purification
Bicionaten Propoxylate (PAP) (e.g., Distillation) (RmEE AP

Click to download full resolution via product page

Caption: Base-catalyzed synthesis of propargyl alcohol propoxylate.

Corrosion Inhibition Mechanism

Propargyl alcohol and its derivatives are effective corrosion inhibitors, particularly for ferrous
metals in acidic environments.[2][6][16] The mechanism involves the adsorption of the
molecule onto the metal surface, forming a protective barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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